7-amino-AMD

Description

7-Aminoactinomycin D (7-AAD) is a fluorescent dye with a high affinity for DNA, commonly utilized in flow cytometry and fluorescence microscopy for DNA staining . It functions as a DNA intercalator and exhibits growth-inhibitory activity . 7-AAD is membrane impermeant to live cells but can penetrate dead or damaged cells, making it useful for selective detection of dead cells and cell cycle studies . It can be excited using 488 nm (blue), 532 nm (green), and 561 nm (yellow-green) laser lines, with excitation and emission maxima at 549 nm and 655 nm, respectively .

7-AAD is a fluorescent analog of actinomycin D and shares its antibacterial properties . It forms stable complexes with DNA and can be used in combination with other fluorescent markers like FITC or phycoerythrin . Synonyms for 7-Aminoactinomycin D include 7-AAD, 7-Amino-AMD, 7-Aminoactinomycin C₁, and 7-Aminodactinomycin .

Another compound with a similar naming convention is 7-aminocephalosporanic acid (7-ACA), which serves as a core chemical structure for synthesizing cephalosporin antibiotics . The production of 7-ACA involves enzymatic hydrolysis and chemical cracking, essential processes for creating various cephalosporin antibiotics .

• CAS No.: 7240-37-1
• Product Name: 7-amino-AMD
• Molecular Formula: C62H87N13O16
• Molecular Weight: 1270.4 g/mol
• IUPAC Name: 2,7-diamino-4,6-dimethyl-3-oxo-1-N,9-N-bis[7,11,14-trimethyl-2,5,9,12,15-pentaoxo-3,10-di(propan-2-yl)-8-oxa-1,4,11,14-tetrazabicyclo[14.3.0]nonadecan-6-yl]phenoxazine-1,9-dicarboxamide
• Standard InChI: InChI=1S/C62H87N13O16/c1-26(2)42-59(85)74-21-17-19-36(74)57(83)70(13)24-38(76)72(15)48(28(5)6)61(87)89-32(11)44(55(81)66-42)68-53(79)34-23-35(63)30(9)51-46(34)65-47-40(41(64)50(78)31(10)52(47)91-51)54(80)69-45-33(12)90-62(88)49(29(7)8)73(16)39(77)25-71(14)58(84)37-20-18-22-75(37)60(86)43(27(3)4)67-56(45)82/h23,26-29,32-33,36-37,42-45,48-49H,17-22,24-25,63-64H2,1-16H3,(H,66,81)(H,67,82)(H,68,79)(H,69,80)
• Standard InChIKey: YXHLJMWYDTXDHS-UHFFFAOYSA-N
• SMILES: CC1C(C(=O)NC(C(=O)N2CCCC2C(=O)N(CC(=O)N(C(C(=O)O1)C(C)C)C)C)C(C)C)NC(=O)C3=CC(=C(C4=C3N=C5C(=C(C(=O)C(=C5O4)C)N)C(=O)NC6C(OC(=O)C(N(C(=O)CN(C(=O)C7CCCN7C(=O)C(NC6=O)C(C)C)C)C)C(C)C)C)C)N
• Canonical SMILES: CC1C(C(=O)NC(C(=O)N2CCCC2C(=O)N(CC(=O)N(C(C(=O)O1)C(C)C)C)C)C(C)C)NC(=O)C3=CC(=C(C4=C3N=C5C(=C(C(=O)C(=C5O4)C)N)C(=O)NC6C(OC(=O)C(N(C(=O)CN(C(=O)C7CCCN7C(=O)C(NC6=O)C(C)C)C)C)C(C)C)C)C)N
• Synonyms: 7-ADD; 7-amino-actinomycin D; 7-aminoactinomycin D
• PubChem Compound: 65180
• Last Modified: Sep 14 2023